N-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)benzamide

• IUPAC Name: N-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)benzamide
• InChI: InChI=1S/C18H16N2O3/c21-16(9-4-2-1-3-5-9)19-20-17(22)14-10-6-7-11(13-8-12(10)13)15(14)18(20)23/h1-7,10-15H,8H2,(H,19,21)
• InChI Key: FFPRYSXUVZEAQK-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C3C=CC2C4C3C(=O)N(C4=O)NC(=O)C5=CC=CC=C5
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)benzamide, also known as DT-010, is a novel compound that has gained attention in the scientific community for its potential therapeutic applications.

Scientific Research Applications

Antiviral Applications

Recent studies have highlighted the antiviral properties of compounds related to N-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)benzamide. A series of 1-aryl-3-{3,5-dioxo-4-azatetracyclo[5.3.2.0 2,6 .0 8,10 ]dodec-11-en-4-yl}ureas, which are structurally similar, demonstrated pronounced antiviral activity against smallpox vaccine virus (Б. А. Селиванов et al., 2017). Similarly, other derivatives, including N-amidoimides based on 4-Oxatetracyclo-[5.3.2.02, 6.08, 10]Dodec-11-Ene-3,5-Dione, exhibited significant antiviral activities against Vaccinia virus (B. Selivanov et al., 2019).

Bioanalytical Method Development

A sensitive and robust method of liquid chromatography coupled with tandem mass spectrometry was developed for quantifying ST-246 (tecovirimat) in plasma using an internal standard structurally related to N-(3,5-dioxo-4-azatetracyclo[5.3.2.02.6.08.10]dodec-11-en-4-yl)benzamide (Galina A. Oleinik et al., 2022). This method aids in the therapeutic drug monitoring of tecovirimat and its metabolic precursors.

Chemical Synthesis and Reactions

The compound has been a focus in the synthesis of various polycyclic compounds. For instance, novel 2-(3,5-dioxo-4-azatricyclo[5.2.2.02,6]undec-8-ene-4-yl)propanoic acid was synthesized from 4-oxatricyclo[5.2.2.0 2,6]undec-8-ene-3,5-dione, leading to a series of polycyclic ureas, showcasing the compound's versatility in chemical reactions (Tatyana S. Оkovytaya & I. Tarabara, 2014).

Inhibitory Activity Studies

A derivative of the compound, specifically a cyclohexanecarboxamide derived from 4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-ene, displayed low nanomolar inhibition of 11β-HSD1, a human enzyme involved in steroid metabolism (R. Leiva et al., 2018). This finding suggests potential applications in targeting specific enzymes for therapeutic purposes.